![molecular formula C18H20ClN3O3 B4190077 N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide](/img/structure/B4190077.png)
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide
Overview
Description
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide, also known as CL-316243, is a selective beta-3 adrenergic receptor agonist that has gained significant attention in scientific research due to its potential therapeutic applications. In
Scientific Research Applications
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide has been extensively studied for its potential therapeutic applications in the treatment of obesity, diabetes, and metabolic disorders. It has been shown to increase energy expenditure and decrease food intake in animal models, making it a promising candidate for the development of anti-obesity drugs. Additionally, N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide has been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for type 2 diabetes.
Mechanism of Action
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide exerts its effects by selectively activating the beta-3 adrenergic receptor, which is primarily expressed in adipose tissue and plays a role in regulating energy metabolism. Activation of the beta-3 adrenergic receptor leads to the activation of adenylate cyclase and the production of cyclic AMP, which in turn activates protein kinase A and leads to the phosphorylation of various target proteins. This signaling cascade ultimately leads to increased energy expenditure and decreased food intake.
Biochemical and physiological effects:
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide has been shown to increase thermogenesis and energy expenditure in brown adipose tissue, leading to a reduction in body weight and fat mass. It has also been shown to increase lipolysis and fatty acid oxidation in white adipose tissue, leading to a reduction in circulating triglycerides and free fatty acids. Additionally, N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide has been shown to improve glucose tolerance and insulin sensitivity, likely through its effects on adipose tissue.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide is a selective beta-3 adrenergic receptor agonist, which allows for the specific activation of this receptor without affecting other adrenergic receptors. This specificity is advantageous for studying the role of the beta-3 adrenergic receptor in energy metabolism and metabolic disorders. However, the use of N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide in lab experiments is limited by its low solubility in water and its short half-life in vivo.
Future Directions
Future research on N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide could focus on developing more potent and selective beta-3 adrenergic receptor agonists, as well as exploring the potential therapeutic applications of these compounds in the treatment of obesity, diabetes, and other metabolic disorders. Additionally, further research could explore the signaling pathways downstream of the beta-3 adrenergic receptor and their role in energy metabolism and metabolic disorders.
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O3/c1-4-21(5-2)16-9-7-13(10-17(16)22(24)25)18(23)20-15-11-14(19)8-6-12(15)3/h6-11H,4-5H2,1-3H3,(H,20,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLBQXEOZWHUXJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)Cl)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methylphenyl)-4-(diethylamino)-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.